Cas no 1565550-47-1 (2-cyclobutyl-3-hydrazinylpyrazine)

• Product Name: 2-cyclobutyl-3-hydrazinylpyrazine
• CAS No: 1565550-47-1
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD26035062
• CID: 4606481
• PubChem ID: 112559549
• Update Time: 2025-06-15

2-cyclobutyl-3-hydrazinylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-hydrazinylpyrazine

• MDL： MFCD26035062
• Inchi： 1S/C8H12N4/c9-12-8-7(6-2-1-3-6)10-4-5-11-8/h4-6H,1-3,9H2,(H,11,12)
• InChI Key： OQMANAPVMKZFTF-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=NC=CN=C1NN

Additional information on 2-cyclobutyl-3-hydrazinylpyrazine

Introduction to 2-cyclobutyl-3-hydrazinylpyrazine (CAS No. 1565550-47-1)

2-cyclobutyl-3-hydrazinylpyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 1565550-47-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms at adjacent positions. The presence of a cyclobutyl substituent at the 2-position and a hydrazinyl group at the 3-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and material science applications.

The structure of 2-cyclobutyl-3-hydrazinylpyrazine contributes to its reactivity and potential utility. The cyclobutyl group introduces steric hindrance, which can influence binding interactions with biological targets, while the hydrazinyl moiety is known for its ability to form covalent bonds with various functional groups, including carbonyl compounds in protein modification studies. This dual functionality makes the compound a promising candidate for designing novel bioactive molecules.

In recent years, there has been growing interest in hydrazinyl-containing pyrazines due to their diverse pharmacological effects. Research has demonstrated that such compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of hydrazinylpyrazines have been investigated for their potential to inhibit kinases and other enzymes involved in cancer cell proliferation. The synthesis of 2-cyclobutyl-3-hydrazinylpyrazine has been optimized to ensure high yield and purity, enabling further exploration of its biological activity.

The pharmacokinetic profile of 2-cyclobutyl-3-hydrazinylpyrazine is another critical aspect that has been studied. Preliminary in vitro assays suggest that the compound exhibits moderate solubility in water and lipids, indicating potential for oral administration. Additionally, its stability under various conditions has been assessed to ensure suitability for formulation development. These findings are crucial for advancing the compound toward preclinical and clinical evaluations.

Advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of 2-cyclobutyl-3-hydrazinylpyrazine with biological targets. Molecular docking studies have revealed that this compound can bind effectively to certain protein receptors, suggesting its potential as an inhibitor or modulator of these targets. Such insights have guided the design of more potent derivatives with improved pharmacological properties.

The agrochemical applications of hydrazinylpyrazines are equally fascinating. These compounds have shown promise as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems in plants and pests. The cyclobutyl group enhances their structural stability, making them more resistant to degradation under environmental conditions. This resilience is essential for ensuring long-lasting efficacy in agricultural settings.

In conclusion, 2-cyclobutyl-3-hydrazinylpyrazine (CAS No. 1565550-47-1) represents a significant advancement in the development of novel bioactive compounds. Its unique structural features and versatile reactivity position it as a valuable tool for pharmaceutical research, particularly in oncology and inflammation-related diseases. Furthermore, its potential applications in agrochemistry highlight its broader utility across multiple industries. As research continues to uncover new therapeutic possibilities, this compound is poised to play a pivotal role in shaping future medical and agricultural innovations.